Cas no 137419-24-0 (tert-Butyl spiro[indene-1,4'-piperidine]-1'-carboxylate)

• Product Name: tert-Butyl spiro[indene-1,4'-piperidine]-1'-carboxylate
• CAS No: 137419-24-0
• MF: C₁₈H₂₃NO₂
• MW: 285.38072514534
• MDL: MFCD03160565
• CID: 98125
• PubChem ID: 3653579
• Update Time: 2025-05-19

tert-Butyl spiro[indene-1,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl spiro[indene-1,4'-piperidine]-1'-carboxylate
• 1’-Boc-spiro[indene-1,4’-piperidine]
• 2-tert-Butylspiro[indene-1,4'-piperidine]-1'-carboxylic acid
• Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid 1,1-dimethyl ethyl ester
• tert-butyl 1'H-spiro[indene-1,4'-piperidine]-1'-carboxylate(SALTDATA: FREE)
• N-Boc-Spiro[1H-indene-1,4'-piperidine]
• tert-Butylspiro[indene-1,4'-piperidine]-1'-carboxylate
• MFCD03160565
• BCP26924
• FT-0736710
• 5W-0327
• 1'-(tert-butyloxycarbonyl)spiro [indene-1,4'-piperidine]
• A15216
• 1'-BOC-SPIRO(INDENE-1,4'-PIPERIDINE)
• tert-Butyl1'H-spiro[indene-1,4'-piperidine]-1'-carboxylate
• HRTHPQOIDCOMHE-UHFFFAOYSA-N
• SCHEMBL1577665
• t-butyl spiro(indene-1,4'-piperidine)-1'-carboxylate
• 1'-Boc-spiro[indene-1,4'-piperidine]
• SY026838
• N-t-Butoxycarbonyl-spiro(1H-indene-1,4'-piperidine)
• N-Boc spiro[1H-indene-1,4'-piperidine]
• 1'-(t-butyloxycarbonyl)spiro[1H-indene-1,4'-piperidine]
• 1'-(t-Butyloxycarbonyl)spiro(indene-1,4'-piperidine)
• AM20020449
• 1'-(tert-butyloxycarbonyl)spiro[indene-1,4'-piperidine]
• PB40454
• Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid, 1,1-dimethylethyl ester
• DTXSID10394700
• AKOS015841274
• F14358
• CS-0038801
• Spiro[1H-indene-1,4'-piperidine]-1'-carboxylicacid, 1,1-dimethylethyl ester;1'-Boc-spiro[indene-1,4'-piperidine]
• 1 inverted exclamation mark -Boc-spiro[indene-1,4 inverted exclamation mark -piperidine]
• 137419-24-0
• DB-015047
• tert-butyl 1'H-spiro[indene-1,4'-piperidine]-1'-carboxylate
• tert-Butyl spiro[indene-1,4\\'-piperidine]-1\\'-carboxylate

• MDL： MFCD03160565
• Inchi： 1S/C18H23NO2/c1-17(2,3)21-16(20)19-12-10-18(11-13-19)9-8-14-6-4-5-7-15(14)18/h4-9H,10-13H2,1-3H3
• InChI Key： HRTHPQOIDCOMHE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C=CC3C=CC=CC2=3)CC1)=O

Computed Properties

• Exact Mass: 285.17300
• Monoisotopic Mass: 285.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.92000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on tert-Butyl spiro[indene-1,4'-piperidine]-1'-carboxylate

tert-Butyl spiro[indene-1,4'-piperidine]-1'-carboxylate (CAS No. 137419-24-0): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, tert-Butyl spiro[indene-1,4'-piperidine]-1'-carboxylate (CAS No. 137419-24-0) has emerged as a pivotal compound for researchers and pharmaceutical developers. This spirocyclic structure combines the rigidity of an indene core with the flexibility of a piperidine ring, making it a valuable scaffold for drug discovery and material science applications. Its unique tert-butyl carboxylate moiety further enhances its utility as a protecting group or intermediate in multi-step syntheses.

The growing interest in spiro compounds like tert-Butyl spiro[indene-1,4'-piperidine]-1'-carboxylate aligns with trends in fragment-based drug design (FBDD) and 3D molecular architectures. Researchers are increasingly exploring such frameworks to address challenges in CNS drug development, where blood-brain barrier (BBB) permeability and target selectivity are critical. This compound’s spirocyclic indene-piperidine backbone offers a promising balance of lipophilicity and conformational restraint, key for modulating GPCR targets or enzyme inhibitors.

From a synthetic perspective, CAS 137419-24-0 serves as a linchpin for constructing N-heterocycles and bridged bicyclic systems. Its tert-butyloxycarbonyl (Boc) group is particularly advantageous in peptide coupling or parallel synthesis, allowing for deprotection under mild acidic conditions. Recent publications highlight its role in optimizing kinase inhibitors and allosteric modulators, reflecting broader industry shifts toward precision medicine and targeted therapies.

Environmental and regulatory considerations also underscore the appeal of tert-Butyl spiro[indene-1,4'-piperidine]-1'-carboxylate. Unlike traditional hazardous intermediates, this compound exhibits favorable green chemistry metrics, including minimal byproduct formation and compatibility with flow chemistry setups. Such attributes resonate with the pharmaceutical sector’s push for sustainable manufacturing and PAT (Process Analytical Technology) compliance.

For analytical chemists, CAS 137419-24-0 presents distinct NMR spectral features (e.g., spiro carbon signals at ~50–60 ppm) and LC-MS compatibility, facilitating high-throughput characterization. These properties are increasingly relevant given the rise of AI-assisted retrosynthesis platforms, where rapid structure verification accelerates iterative design cycles.

Looking ahead, the demand for tert-Butyl spiro[indene-1,4'-piperidine]-1'-carboxylate is poised to grow alongside advancements in bifunctional catalysis and DNA-encoded library (DEL) screening. Its adaptability to microwave-assisted reactions and photoredox chemistry further cements its status as a future-proof intermediate in both academic and industrial settings.